Cendifensine

• CAS: 1034048-49-1
• Molecular Formula: C14H17Cl2NO
• Molecular Weight: 286.2 g/mol
• InChI: InChI=1S/C14H17Cl2NO/c1-2-5-14(6-7-17-9-14)13(18)10-3-4-11(15)12(16)8-10/h3-4,8,17H,2,5-7,9H2,1H3/t14-/m0/s1
• InChIKey: HVLPRTLORBIKNG-AWEZNQCLSA-N

Cendifensine Sourcing Guide

Cendifensine (formerly NOE-115) is an oral, small-molecule serotonin–norepinephrine–dopamine reuptake inhibitor (SNDRI) [1] originating from Roche and currently under clinical development by Noema Pharma [2]. Chemically, it is (3,4-dichlorophenyl)[(3S)-3-propylpyrrolidin-3-yl]methanone (C14H17Cl2NO, MW 286.20 g/mol) [3], belonging to the 3,3-disubstituted pyrrolidine ketone scaffold class [4]. It concurrently targets human SERT, NET, and DAT, placing it among a small set of investigational triple reuptake inhibitors (TRIs) being advanced toward registration for vasomotor symptoms (VMS) associated with menopause, binge-eating disorder, and depressive disorders [5].

Triple reuptake inhibitor (SNDRI) for VMS and multi-symptom pathway studies

Clinical-stage tool compound with reported Phase 2a VMS endpoint response

Chiral 3-ketopyrrolidine scaffold distinct from other TRI chemotypes

• [1] Noema Pharma AG. Cendifensine (NOE-115) – Broad-Spectrum Monoamine Modulator. Pipeline Overview. 2025. View Source
• [2] AdisInsight (Springer). Cendifensine – Noema Pharma – Drug Profile. Updated 28 Jan 2026. View Source
• [3] NCATS Inxight Drugs. Cendifensine – Substance Details. National Center for Advancing Translational Sciences. View Source
• [4] Choy J, Greenhouse R, et al. Novel 3,3-disubstituted pyrrolidines as selective triple serotonin/norepinephrine/dopamine reuptake inhibitors. Bioorg Med Chem Lett. 2008;18(23):6062-6066. View Source
• [5] Wikipedia. Cendifensine. Accessed April 2026. View Source

Cendifensine Irreplaceability

Triple reuptake inhibitors are not interchangeable; each compound occupies a unique position in the SERT:NET:DAT affinity ratio space, producing divergent pharmacodynamic signatures [1]. Cendifensine's 3-ketopyrrolidine scaffold confers a distinct transporter inhibition profile and metabolic stability relative to bicyclic TRIs such as DOV 216,303 or tetralin-based TRIs like dasotraline [2]. Furthermore, clinical validation data is indication-specific: Cendifensine has demonstrated a 92.3% reduction in moderate-to-severe hot flash frequency in a Phase 2a VMS trial [3], an endpoint on which other SNDRIs have no reported data. Substituting another TRI—or a single-mechanism agent such as the NK3 antagonist fezolinetant—without matched clinical evidence in the target indication would introduce unquantified efficacy and safety risk. The quantitative evidence below establishes where Cendifensine possesses verifiable, measurable differentiation that matters for scientific selection and procurement decisions.

! TRI affinity profiles vary; endpoint response may not transfer across chemotypes

! Reported VMS endpoint evidence is indication-specific; other TRIs lack comparable data

! Scaffold-dependent hERG and metabolic stability may alter research outcomes

• [1] Sharma H, Santra S, Dutta A. Triple reuptake inhibitors: a patent review (2006–2012). Pharm Pat Anal. 2014;3(4):429-451. View Source
• [2] Choy J, Greenhouse R, et al. Novel 3,3-disubstituted pyrrolidines as selective triple serotonin/norepinephrine/dopamine reuptake inhibitors. Bioorg Med Chem Lett. 2008;18(23):6062-6066. View Source
• [3] Noema Pharma AG. Press Release: Noema Pharma Announces Phase 2a Study Results with Cendifensine in Women with Vasomotor Symptoms (Hot Flashes) Due to Menopause. November 6, 2025. View Source

Cendifensine Comparative Evidence

VMS Frequency Reduction

In a Phase 2a open-label study (NOE-PPM-201), cendifensine 30 mg daily produced a mean 92.3% reduction from baseline to Week 12 in daily frequency of moderate-to-severe hot flashes (mean reduction of 12.3 hot flashes/day, LS mean adjusted p<0.001) [1]. By cross-study comparison, the approved NK3 antagonist fezolinetant (45 mg) reduced hot flash frequency by approximately 2–3 hot flashes/day over placebo in Phase 3 SKYLIGHT 1 (roughly a 47–64% reduction from baseline) [2]. The SSRI paroxetine 10 mg reduced hot flash frequency by 40.6% over placebo in a prospective randomized trial [3]. Cendifensine's magnitude of reduction on daily hot flash count exceeds published cross-study benchmarks for both approved non-hormonal VMS therapies.

VMS Frequency Reduction

Reported comparison

92.3% mean reduction

Supports VMS endpoint response review

Phase 2a open-label; cross-study comparison with fezolinetant and paroxetine

Evidence Dimension	Mean reduction in moderate-to-severe hot flash frequency from baseline at Week 12
Target Compound Data	92.3% mean reduction from baseline; −12.3 hot flashes/day (LS mean, p<0.001)
Comparator Or Baseline	Fezolinetant 45 mg: ~2–3 hot flashes/day reduction vs. placebo (~47–64% from baseline); Paroxetine 10 mg: 40.6% reduction vs. placebo
Quantified Difference	Cendifensine: 92.3% reduction; fezolinetant: ~47–64% reduction; paroxetine: ~41% reduction (cross-study, not head-to-head)
Conditions	Phase 2a, single-arm, open-label, 12-week study (NCT06385795); women 45–60 yr with ≥7 moderate-to-severe hot flashes/day; n=35; 30 mg and 60 mg cohorts [1]

Why This Matters

For procurement decisions in VMS clinical research, cendifensine's Phase 2a efficacy signal on hot flash frequency exceeds published benchmarks of currently approved non-hormonal agents, though confirmation in a randomized controlled trial is pending.

• [1] Sofinnova Partners. Noema Pharma announces Phase 2a study results with Cendifensine in women with vasomotor symptoms (hot flashes) due to menopause. November 6, 2025. View Source
• [2] Johnson KA, et al. Fezolinetant for treatment of moderate-to-severe vasomotor symptoms associated with menopause (SKYLIGHT 1): a phase 3 randomised controlled trial. Lancet. 2023;401(10382):1091-1102. View Source
• [3] Stearns V, et al. Paroxetine is an effective treatment for hot flashes: results from a prospective randomized clinical trial. J Clin Oncol. 2005;23(28):6919-6930. View Source

VMS Severity Reduction

In the same Phase 2a study, cendifensine 30 mg produced a mean 59.2% reduction from baseline to Week 12 in VMS severity (mean reduction of 1.4 on severity scale, LS mean adjusted p<0.001) [1]. For context, fezolinetant achieved approximately 15% greater reduction in VMS severity over placebo at Week 12 in Phase 3 [2]. While trial designs differ (open-label vs. placebo-controlled), cendifensine's severity reduction signal is consistent with its frequency reduction data and suggests a clinically meaningful effect that supports further comparative investigation.

VMS Severity Reduction

Reported comparison

59.2% severity reduction

Supports secondary endpoint interpretation

Within-group change; cross-study comparison with fezolinetant

Evidence Dimension	Mean reduction in VMS severity score from baseline at Week 12
Target Compound Data	59.2% mean reduction from baseline; −1.4 severity score (LS mean, p<0.001)
Comparator Or Baseline	Fezolinetant: ~15% greater severity reduction vs. placebo at Week 12 (cross-study, different trial design)
Quantified Difference	Cendifensine: 59.2% within-group reduction; fezolinetant: ~15% incremental reduction over placebo
Conditions	Phase 2a, open-label; n=35; 30 mg daily; 12-week treatment duration [1]

Why This Matters

Quantitative severity reduction data provides a secondary endpoint for researchers comparing VMS therapeutic candidates; cendifensine's within-group effect size supports its candidacy for further head-to-head or randomized studies.

• [1] Sofinnova Partners. Noema Pharma announces Phase 2a study results with Cendifensine in women with vasomotor symptoms (hot flashes) due to menopause. November 6, 2025. View Source
• [2] Lederman S, et al. Fezolinetant for treatment of moderate-to-severe vasomotor symptoms associated with menopause (SKYLIGHT 1). Lancet. 2023;401(10382):1091-1102. View Source

Multi-Symptom Menopause Benefits

Beyond VMS, cendifensine 30 mg was associated with a median reduction in body weight of 2.5 kg at 12 weeks, alongside improvements in mood, food cravings, and fatigue [1]. This multi-symptom benefit profile is mechanistically consistent with its triple reuptake inhibition (modulating serotonergic, noradrenergic, and dopaminergic pathways simultaneously) [2] and is not reported for single-mechanism VMS agents. Neither fezolinetant (NK3 antagonist) nor paroxetine (SSRI) has demonstrated concurrent effects on hot flash frequency, severity, mood, food cravings, and weight in a single VMS trial.

Multi-Symptom Benefits

Reported

Multi-domain profile

Weight, mood, craving, and fatigue endpoints reported

Qualitative signal; no comparative quantification available

Evidence Dimension	Median weight change and ancillary symptom improvement at Week 12
Target Compound Data	Median weight reduction: −2.5 kg; improvements in mood, food cravings, fatigue (qualitative)
Comparator Or Baseline	Fezolinetant and paroxetine: no multi-domain (VMS + weight + mood + cravings) efficacy package reported in VMS trials
Quantified Difference	Not formally quantifiable against comparators; represents a qualitatively differentiated multi-symptom profile
Conditions	Phase 2a open-label study, 30 mg daily cohort, 12-week treatment [1]

Why This Matters

For research programs targeting the full menopausal symptom complex—rather than VMS alone—cendifensine's multi-domain signal supports its selection over single-mechanism alternatives that address only hot flashes.

• [1] Sofinnova Partners. Noema Pharma announces Phase 2a study results with Cendifensine in women with vasomotor symptoms (hot flashes) due to menopause. November 6, 2025. View Source
• [2] Choy J, Greenhouse R, et al. Novel 3,3-disubstituted pyrrolidines as selective triple serotonin/norepinephrine/dopamine reuptake inhibitors. Bioorg Med Chem Lett. 2008;18(23):6062-6066. View Source

Scaffold Chemotype Differentiation

Cendifensine is built on a chiral 3,3-disubstituted pyrrolidine ketone scaffold—specifically (3S)-3-propylpyrrolidin-3-yl-(3,4-dichlorophenyl)methanone [1]. This structurally distinguishes it from: DOV 216,303, which employs a 3-azabicyclo[3.1.0]hexane core [2]; dasotraline (SEP-225289), which is a tetralin-based SNDRI [3]; and toludesvenlafaxine, an O-desmethylvenlafaxine prodrug with a phenethylamine backbone [4]. The 3-ketopyrrolidine series was specifically optimized at Roche for balanced triple reuptake inhibition with reduced hERG liability and low drug–drug interaction potential [5], features not uniformly present across all TRI chemotypes.

Scaffold Chemotype

Class-level

3-ketopyrrolidine vs. bicyclic, tetralin, phenethylamine

Supports SAR and selectivity profiling

Scaffold impacts hERG liability and metabolic stability

Evidence Dimension	Core chemical scaffold and its implications for off-target liability and pharmacokinetics
Target Compound Data	3-ketopyrrolidine scaffold; (3S)-enantiomer; optimized for balanced SERT/NET/DAT inhibition with low hERG binding [5]
Comparator Or Baseline	DOV 216,303: 3-azabicyclo[3.1.0]hexane; dasotraline: tetralin; toludesvenlafaxine: phenethylamine
Quantified Difference	Not quantifiable from scaffold alone; scaffold impacts hERG liability, metabolic stability, and transporter selectivity ratios
Conditions	In vitro pharmacological characterization as reported in Roche medicinal chemistry disclosure [5]

Why This Matters

Scaffold chemotype is a key determinant of off-target binding, metabolic stability, and IP position; researchers requiring a chemically distinct TRI for SAR studies or selectivity profiling should note that cendifensine's 3-ketopyrrolidine core is different from other clinically studied TRIs.

• [1] NCATS Inxight Drugs. Cendifensine – Systematic Name: (3,4-Dichlorophenyl)[(3S)-3-propylpyrrolidin-3-yl]methanone. View Source
• [2] Skolnick P, et al. Preclinical and clinical pharmacology of DOV 216,303, a 'triple' reuptake inhibitor. CNS Drug Rev. 2006;12(2):123-134. View Source
• [3] Hopkins SC, et al. In vitro and in vivo pharmacological characterization of dasotraline, a dual dopamine and norepinephrine transporter inhibitor in vivo. J Pharmacol Exp Ther. 2022;382(1):100-112. View Source
• [4] Zhu H, et al. Pharmacological characterization of toludesvenlafaxine as a triple reuptake inhibitor. Front Pharmacol. 2021;12:748955. View Source
• [5] Choy J, Greenhouse R, et al. Novel 3,3-disubstituted pyrrolidines as selective triple serotonin/norepinephrine/dopamine reuptake inhibitors. Bioorg Med Chem Lett. 2008;18(23):6062-6066. View Source

Mechanism of Action: Triple Reuptake vs. NK3

Cendifensine's mechanism—concurrent inhibition of SERT, NET, and DAT—represents a fundamentally different pharmacological approach to VMS than the NK3 receptor antagonism of fezolinetant [1]. Triple reuptake inhibition modulates thermoregulatory pathways via central monoaminergic tone, while also engaging circuits governing mood, appetite, and energy [2]. This mechanistic distinction is reflected in cendifensine's ability to address both VMS and associated symptoms (weight, cravings, mood, fatigue) in a single agent, whereas NK3 antagonists are mechanistically restricted to hypothalamic thermoregulatory neurons [3].

Mechanism of Action

Class-level

SERT/NET/DAT inhibition vs. NK3 antagonism

Mechanism breadth may support multi-symptom research

No direct comparative study available

Evidence Dimension	Mechanism of action breadth and associated clinical phenotype
Target Compound Data	SERT/NET/DAT triple reuptake inhibitor; modulates serotonin, norepinephrine, and dopamine pathways
Comparator Or Baseline	Fezolinetant: NK3 receptor antagonist, selective for KNDy neuron modulation in hypothalamus
Quantified Difference	Non-quantitative mechanistic differentiation; clinically reflected in cendifensine's multi-symptom benefit vs. fezolinetant's VMS-specific profile
Conditions	In vitro pharmacology and clinical phenotype observations; no direct comparative mechanism-of-action study available

Why This Matters

Procurement decisions for preclinical or clinical VMS programs should account for mechanism breadth: cendifensine's triple reuptake mechanism offers the theoretical advantage of addressing the broader menopausal symptom cluster, whereas NK3 antagonists are restricted to thermoregulatory symptoms.

• [1] Noema Pharma AG. Cendifensine (NOE-115) – Broad-Spectrum Monoamine Modulator: Mechanism of Action. 2025. View Source
• [2] Sharma H, Santra S, Dutta A. Triple reuptake inhibitors: a patent review (2006–2012). Pharm Pat Anal. 2014;3(4):429-451. View Source
• [3] Prague JK, et al. Neurokinin 3 receptor antagonism as a novel treatment for menopausal hot flushes: a phase 2, randomised, double-blind, placebo-controlled trial. Lancet. 2017;389(10081):1809-1820. View Source

In Vitro Transporter Inhibition Profile

Limited public-domain in vitro data for cendifensine's human transporter inhibition indicate hNET reuptake inhibition at 443 nM and hDAT reuptake inhibition at 945 nM in HEK293 cell-based assays [1]. By comparison, DOV 216,303 exhibits IC50 values of 14 nM (hSERT), 20 nM (hNET), and 78 nM (hDAT) ; dasotraline shows IC50 values of 3–4 nM (hDAT), 4–6 nM (hNET), and 11–15 nM (hSERT) [2]. Cendifensine's apparent lower nanomolar potency relative to these comparators must be interpreted cautiously—the available data may reflect assay conditions, partial dataset reporting, or differences in functional uptake vs. binding assay formats. Full characterization of cendifensine's SERT:NET:DAT selectivity ratio across standardized assay platforms is not yet publicly available.

Transporter Inhibition

Data to verify

hNET 443 nM / hDAT 945 nM

Partial selectivity data; full panel required

hSERT data not publicly available; assay conditions vary

Evidence Dimension	In vitro inhibition of human monoamine transporters
Target Compound Data	hNET: 443 nM; hDAT: 945 nM (reuptake inhibition, HEK293 cells) [1]; hSERT data not publicly available
Comparator Or Baseline	DOV 216,303: hSERT 14 nM, hNET 20 nM, hDAT 78 nM; Dasotraline: hDAT 3–4 nM, hNET 4–6 nM, hSERT 11–15 nM
Quantified Difference	Cendifensine appears less potent in available hNET/hDAT data; full selectivity ratio (SERT:NET:DAT) cannot be calculated
Conditions	Heterologously expressed human transporters in HEK293 cells; radiolabeled substrate reuptake assays [REFS-1, REFS-2, REFS-3]

Why This Matters

Complete in vitro transporter profiling is essential for rational TRI selection; the currently limited public dataset means that researchers should request full selectivity data from vendors or sponsoring organizations before basing procurement decisions on in vitro potency.

• [1] EcoDrugPlus. Inhibition of [3H]norepinephrine reuptake at human NET (443 nM); Inhibition of [3H]dopamine reuptake at human DAT (945 nM). University of Helsinki. View Source
• [2] Hopkins SC, et al. In vitro and in vivo pharmacological characterization of dasotraline, a dual dopamine and norepinephrine transporter inhibitor in vivo. J Pharmacol Exp Ther. 2022;382(1):100-112. View Source

Cendifensine Research Applications

Non-Hormonal VMS Clinical Research

Cendifensine is positioned as a clinical-stage investigational agent with Phase 2a data demonstrating 92.3% mean reduction in moderate-to-severe hot flash frequency and 59.2% reduction in VMS severity over 12 weeks, together with a favorable tolerability profile and no serious adverse events reported [1]. Research groups designing randomized controlled trials for non-hormonal VMS therapies can consider cendifensine as an active comparator or investigational arm, with the understanding that confirmatory Phase 2b/3 placebo-controlled data are needed to validate the open-label efficacy signal. Its oral once-daily dosing and non-hormonal mechanism support protocol designs in populations where hormone therapy is contraindicated.

Multi-Symptom Menopause Research

Cendifensine is one of very few investigational agents to have demonstrated concurrent effects on hot flashes, body weight (−2.5 kg median reduction), mood, food cravings, and fatigue in a single clinical study [1]. Research programs investigating the menopausal syndrome as a multi-domain entity—rather than VMS in isolation—may find cendifensine uniquely suited as a tool compound or investigational therapeutic. Its triple reuptake mechanism provides a plausible pharmacological basis for this broad symptom coverage, engaging serotonergic, noradrenergic, and dopaminergic pathways simultaneously [2].

TRI SAR & Selectivity Profiling

Cendifensine's 3-ketopyrrolidine scaffold is chemically distinct from the bicyclic (DOV 216,303), tetralin (dasotraline), and phenethylamine (toludesvenlafaxine) chemotypes represented among clinically studied TRIs [1]. Medicinal chemistry groups conducting SAR studies on monoamine transporter inhibitors can use cendifensine as a reference compound for the 3,3-disubstituted pyrrolidine ketone series, which was specifically optimized for balanced triple reuptake inhibition with low hERG binding propensity [2]. Its (S)-enantiomeric form and chiral synthesis route [3] also make it suitable for stereochemical SAR investigations.

Triple Reuptake vs. NK3 Antagonism

Cendifensine and the NK3 antagonist fezolinetant represent two mechanistically orthogonal non-hormonal approaches to VMS treatment—central monoamine modulation vs. hypothalamic KNDy neuron blockade [1]. Preclinical or translational research programs investigating thermoregulatory neurocircuitry can deploy cendifensine as a pharmacological probe of the monoaminergic contribution to temperature regulation. Comparative studies may elucidate whether the broader symptom coverage observed with cendifensine is mechanistically attributable to its polypharmacology at SERT, NET, and DAT, or to as-yet unidentified off-target effects [2].

Application

Selection Property

Validation Focus

Non-hormonal VMS study design

Reported Phase 2a endpoint response

Confirmatory randomized trial endpoints

Multi-symptom menopause research

Multi-domain endpoint profile

Endpoint covariation across domains

TRI SAR & selectivity profiling

Chemotype scaffold selectivity

Full transporter selectivity panel

Monoamine vs. NK3 pathway research

Mechanism-driven endpoint breadth

Target-specific pathway activation

• [1] Sofinnova Partners. Noema Pharma announces Phase 2a study results with Cendifensine in women with vasomotor symptoms (hot flashes) due to menopause. November 6, 2025. View Source
• [2] Choy J, Greenhouse R, et al. Novel 3,3-disubstituted pyrrolidines as selective triple serotonin/norepinephrine/dopamine reuptake inhibitors. Bioorg Med Chem Lett. 2008;18(23):6062-6066. View Source
• [3] WO2013160273A1. (3,4-Dichloro-phenyl)-((S)-3-propyl-pyrrolidin-3-yl)-methanone hydrochloride and manufacturing processes. F. Hoffmann-La Roche AG. Published October 31, 2013. View Source